Cas no 119690-81-2 (3-amino-5-hydroxybenzoic Acid)

3-amino-5-hydroxybenzoic Acid structure
3-amino-5-hydroxybenzoic Acid structure
Product Name:3-amino-5-hydroxybenzoic Acid
CAS No:119690-81-2
MF:C7H7NO3
MW:153.135381937027
CID:1208662
PubChem ID:127115
Update Time:2025-04-20

3-amino-5-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-hydroxybenzoic Acid
    • AB29674
    • 119690-81-2
    • AMY22879
    • PD166923
    • QPEJHSFTZVMSJH-UHFFFAOYSA-N
    • 3-Amino-5-hydroxybenzoicAcid
    • 3-hydroxy-5-aminobenzoic acid
    • AC-2634
    • Q27110106
    • Z1198170625
    • SCHEMBL571808
    • UJU6MLE7KP
    • DTXSID20226947
    • A865562
    • 3-Ahba
    • CHEBI:29507
    • CS-0113071
    • EN300-113502
    • SY002353
    • AHBA
    • 76045-71-1
    • MFCD06797571
    • AS-31231
    • AKOS005257914
    • Benzoic acid, 3-amino-5-hydroxy-
    • DB-018515
    • 5-Amino-3-hydroxybenzoic acid
    • 3-amino-5-hydoxybenzoic acid
    • 3-amino-5-hydroxy-benzoic acid
    • Inchi: 1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,8H2,(H,10,11)
    • InChI Key: QPEJHSFTZVMSJH-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 153.042593085g/mol
  • Monoisotopic Mass: 153.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.6Ų
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